3-Indoleacrylic acid

• IUPAC Name: 3-(1H-indol-3-yl)prop-2-enoic acid
• InChI: InChI=1S/C11H9NO2/c13-11(14)6-5-8-7-12-10-4-2-1-3-9(8)10/h1-7,12H,(H,13,14)
• InChI Key: PLVPPLCLBIEYEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C=CC(=O)O
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID2041048
• Molecular Weight: 187.19 g/mol
• CAS No.: 1204-06-4

Description

3-Indoleacrylic acid (IAA, C₁₁H₉NO₂) is a tryptophan-derived metabolite produced by gut microbiota through the catabolism of indole derivatives . It plays a critical role in maintaining intestinal barrier integrity by activating the aryl hydrocarbon receptor (AHR), which modulates immune responses and reduces inflammation . Beyond its role in mammalian systems, this compound exhibits antialgal activity, inhibiting harmful algal blooms (e.g., Prorocentrum donghaiense) by disrupting photosynthesis and elevating reactive oxygen species (ROS) production . Structurally, it features an indole ring conjugated to an acrylic acid group, distinguishing it from related indole derivatives like indole-3-acetic acid (IAA, a plant hormone) and indoleacrylic acid .

Preparation Methods

Historical Development of 3-Indoleacrylic Acid Synthesis

The synthesis of this compound has evolved significantly since its initial discovery. Early methods relied on multi-step processes involving acrylonitrile intermediates, which required purification of 3-indolepropionitrile followed by hydrolysis to yield the target acid . These approaches, while functional, suffered from inefficiencies due to the volatility of nitriles and the energy-intensive hydrolysis step. In contrast, modern methods, such as the direct base-catalyzed reaction between indole and acrylic acid, streamline production by eliminating intermediate isolation .

Base-Catalyzed Condensation: Mechanism and Optimization

The predominant method for synthesizing this compound involves the reaction of indole with acrylic acid in the presence of a strong base catalyst. This section dissects the mechanistic pathway, operational parameters, and catalytic systems that govern reaction efficiency.

Reaction Mechanism

The reaction proceeds via a Michael addition mechanism, where the base deprotonates acrylic acid, generating a nucleophilic enolate that attacks the electrophilic C3 position of indole. Subsequent proton transfer and aromatization yield the this compound product. The use of excess base ensures complete deprotonation of acrylic acid, driving the reaction toward completion .

Catalytic Systems and Conditions

Key catalysts include alkali metal hydroxides (e.g., KOH, NaOH) and alkaline earth hydroxides (e.g., Ba(OH)₂), with potassium hydroxide demonstrating superior efficacy due to its strong basicity and solubility at elevated temperatures . Reaction conditions are optimized as follows:

Table 1: Optimized Parameters for Base-Catalyzed Synthesis

Parameter	Optimal Range	Impact on Yield
Temperature	250–280°C	Higher temperatures accelerate kinetics but risk decomposition
Molar Ratio (Indole:Acrylic Acid)	1:1–1:1.2	Excess acrylic acid minimizes indole dimerization
Catalyst Loading	1.2–1.5 eq (relative to acid)	Ensures complete enolate formation
Reaction Time	15–20 hours	Prolonged durations enhance conversion

Experimental data from Example 1 of US3062832A illustrate these principles: a 2:2.2:2.7 molar ratio of indole, acrylic acid, and KOH at 250°C for 17 hours yielded 80% crude product, with purification via aqueous extraction and acidification yielding glistening-white needles .

Process Variations and Substrate Modifications

The versatility of the base-catalyzed method permits modifications to accommodate substituted indoles and acrylic acid derivatives, expanding the scope of accessible analogs.

Methacrylic Acid Derivatives

Replacing acrylic acid with methacrylic acid under similar conditions produces α-methyl-β-3-indolepropionic acid. Example 3 of US3062832A details the reaction of indole with methacrylic acid and KOH at 280°C for 19 hours, yielding 244 g of product (M.P. 109–119°C) after crystallization . This variation underscores the method’s adaptability to sterically hindered substrates.

Solvent-Free vs. Solvent-Assisted Reactions

While the patented process typically operates without solvents, polar aprotic solvents like dimethylformamide (DMF) may enhance reaction homogeneity in lab-scale syntheses. However, solvent-free conditions minimize purification complexity and are preferred industrially .

Comparative Analysis of Synthetic Routes

Table 2: Traditional vs. Base-Catalyzed Methods

Aspect	Traditional (Acrylonitrile Route)	Base-Catalyzed Condensation
Steps Required	2 (nitrile synthesis + hydrolysis)	1
Yield (%)	60–70	70–80
Energy Consumption	High (hydrolysis at 100°C)	Moderate (autoclave at 250°C)
Byproduct Formation	Significant (ammonia, salts)	Minimal (unreacted indole)

The base-catalyzed method outperforms traditional approaches in yield, efficiency, and operational simplicity, as evidenced by indole efficiencies exceeding 90% in optimized runs .

Purification and Isolation Techniques

Post-synthesis isolation involves dissolving the potassium salt of IAA in water, ether extraction to remove unreacted indole, and acidification to precipitate the crude acid. Recrystallization from water or ethanol enhances purity, with melting points serving as critical quality indicators. For instance, purified IAA from Example 1 exhibited a melting point of 130–132°C, consistent with literature values .

Scalability and Industrial Considerations

The scalability of the base-catalyzed method is demonstrated in patent examples using 3-liter stainless steel autoclaves, achieving batch yields exceeding 300 g. Key challenges include:

• Pressure Management : Autogenous pressure during heating necessitates robust reactor design.

• Catalyst Recovery : Alkali metal hydroxides remain dissolved in aqueous waste streams, complicating recycling.

• Energy Costs : Prolonged heating at 250–280°C demands significant energy input, offset by reduced process steps.

Chemical Reactions Analysis

Types of Reactions: Trans-3-Indoleacrylic acid undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form indole-3-acrylic acid derivatives.

Reduction: Reduction reactions can convert it into indole-3-propionic acid.

Substitution: It can participate in substitution reactions, particularly at the indole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: Electrophilic substitution reactions often use reagents like halogens and nitrating agents.

Major Products:

Oxidation: Indole-3-acrylic acid derivatives.

Reduction: Indole-3-propionic acid.

Substitution: Various substituted indole derivatives.

Scientific Research Applications

Anti-inflammatory Properties

Research has highlighted the anti-inflammatory effects of 3-indoleacrylic acid in various models. In particular, studies indicate that IA promotes intestinal epithelial barrier function and mitigates inflammatory responses in conditions such as inflammatory bowel disease (IBD). For instance, a study demonstrated that Peptostreptococcus russellii, a bacterium capable of producing IA, significantly reduced susceptibility to chemically induced colitis in mice, suggesting its therapeutic potential in IBD management .

Study	Findings	Implications
Peptostreptococcus russellii study	IA enhances epithelial barrier function and reduces inflammation	Potential treatment for IBD and other inflammatory conditions
Gut microbiota analysis	Reduced IA production linked to IBD severity	Targeting IA production may improve gut health

Neurological Benefits

There is growing evidence that this compound may play a role in neurological health. It has been suggested that IA can cross the blood-brain barrier and exert protective effects on nerve cells by enhancing mitochondrial function and reducing oxidative stress. This property positions IA as a candidate for further research into neurodegenerative diseases such as Alzheimer's and Parkinson's .

Dietary Source and Metabolism

This compound is primarily derived from the metabolism of tryptophan by gut bacteria. Its presence in the diet can influence health outcomes related to gut health and systemic inflammation. A balanced diet rich in tryptophan may enhance the production of IA, thus promoting its beneficial effects.

Nutritional Source	Tryptophan Content	Potential IA Yield
Turkey	High	High
Eggs	Moderate	Moderate
Nuts	Moderate	Moderate

Indoleacrylic Acid in IBD Patients

A clinical study involving patients with IBD showed that those with lower levels of fecal indole-3-acetic acid exhibited more severe symptoms. This correlation suggests that enhancing IA production could serve as a therapeutic strategy for managing IBD .

Neurological Disorders

In another study focused on neuromyelitis optica spectrum disorder (NMOSD), researchers identified that serum levels of IA could serve as biomarkers for disease activity and severity. The potential for using IA as a monitoring tool in clinical settings highlights its significance in neurological health .

Mechanism of Action

Trans-3-Indoleacrylic acid exerts its effects primarily through the inhibition of ferroptosis. It acts as a ligand for the aryl hydrocarbon receptor (AHR), which, upon activation, translocates to the nucleus and induces the expression of aldehyde dehydrogenase 1 family member A3 (ALDH1A3). ALDH1A3 then catalyzes the conversion of retinal to retinoic acid, producing NADH in the process. NADH serves as a substrate for ferroptosis suppressor protein 1 (FSP1), which reduces coenzyme Q10, ultimately inhibiting ferroptosis .

Comparison with Similar Compounds

Structural and Functional Analogues

Indole-3-Acetic Acid (IAA)

• Structure : Lacks the acrylic acid moiety, instead possessing a carboxylic acid group directly attached to the indole ring.
• Function : A plant growth hormone involved in cell elongation and differentiation, contrasting with 3-Indoleacrylic acid’s roles in microbial metabolism and inflammation modulation .
• Biological Activity: No reported antialgal or antioxidant effects, unlike this compound .

Indoleacrylic Acid

• Structure : Similar to this compound but lacks the double bond conjugation in the acrylic acid group.
• Function : Primarily a tryptophan metabolite in gut microbiota, but less potent in AHR activation and intestinal barrier maintenance compared to this compound .

Chlorogenic Acid

• Structure: A phenolic acid with a caffeoylquinic acid backbone, structurally distinct from indole derivatives.
• Function : Shares antioxidant and anti-inflammatory properties with this compound but exhibits higher COX2 binding affinity (−6.8 kcal/mol vs. −6.5 kcal/mol) .

Metabolic and Regulatory Roles

2.2.1. Organic Acids in Bacterial Metabolism
this compound is differentially regulated compared to other organic acids in Streptococcus species:

Compound	Regulation by Polysaccharides*	Role in Bacterial Metabolism	Reference
This compound	↓ in S. salivarius and S. sanguinis	Linked to AHR signaling and inflammation
Oleic acid	↑ in S. mutans and S. salivarius	Energy metabolism, membrane synthesis
Citric acid	↓ in S. mutans	Central carbon metabolism

*↑ = Increased; ↓ = Decreased

2.2.2. Stress Response Metabolites Under grazing stress in plants, this compound is enriched in high-grazing conditions alongside L-Tryptophan, unlike phenolic acids (e.g., gallic acid) and sugars, which decrease .

Antioxidant and Anti-inflammatory Activity

Comparative analysis of phenolic compounds in Stachys affinis extract:

Compound	DPPH Radical Scavenging (Change Rate)	COX2 Binding Affinity (Δ Peak Area)	Molecular Docking Score (NF-κB)
This compound	25.93%	253 (9.88%)	−6.5 kcal/mol
Chlorogenic acid	23.25%	352 (9.66%)	−6.8 kcal/mol
Rutin	6.87%	854 (6.52%)	Not reported
Astragalin	4.31%	93.67 (4.31%)	−5.8 kcal/mol

This compound outperforms Astragalin in both antioxidant and anti-inflammatory assays, though Chlorogenic acid remains superior in binding affinity .

Ecological and Pharmacological Roles

• Antialgal Activity : Unique among indole derivatives, this compound inhibits Prorocentrum donghaiense (IC₅₀ = 5-day exposure) by downregulating photosynthetic genes (e.g., ribulose-1,5-bisphosphate carboxylase) and inducing ROS .
• Gut Microbiota Interactions : Positively correlates with Lactobacillus animalis and L. gasseri abundance, unlike indole acrylic acid, which associates with distinct microbial taxa .

Biological Activity

3-Indoleacrylic acid (IAA) is a naturally occurring compound derived from the metabolism of tryptophan by gut microbiota. This article explores its biological activities, mechanisms of action, and potential therapeutic applications, supported by diverse research findings and data.

This compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₁₁H₉NO₂
Molecular Weight	187.19 g/mol
Stereochemistry	Achiral
Optical Activity	None
Charge	Neutral

The structure of this compound can be represented as follows:

• SMILES : OC(=O)\C=C\C1=CNC2=CC=CC=C12
• InChIKey : PLVPPLCLBIEYEA-AATRIKPKSA-N

Biological Activities

This compound exhibits several biological activities that contribute to its therapeutic potential:

• Antimicrobial Properties : IAA has been shown to inhibit the growth of various fungi, including Neurospora crassa, thereby affecting fungal mycelial growth and promoting the accumulation of indoleglycerol phosphate in cells .
• Gut Health : Research indicates that IAA enhances intestinal epithelial barrier function and mitigates inflammatory responses. It is produced by gut bacteria such as Peptostreptococcus, which can alleviate conditions like colitis by promoting anti-inflammatory responses .
• Cancer Research : A recent study highlighted that trans-3-indoleacrylic acid (IDA), a derivative of IAA, promotes colorectal cancer by inhibiting ferroptosis—a form of regulated cell death. This compound activates the aryl hydrocarbon receptor (AHR), leading to increased expression of aldehyde dehydrogenase, which contributes to cancer cell survival .

The biological effects of this compound are mediated through various molecular pathways:

• Gene Regulation : IAA induces transcriptional activation of genes involved in plant growth and development, particularly those regulated by the trpE promoter. This suggests a role in signaling pathways that govern cellular responses .
• Microbiota Interaction : The production of IAA by gut microbiota influences host metabolism and immune responses. It is associated with improved gut health and reduced susceptibility to diseases such as inflammatory bowel disease (IBD) .

Case Study 1: Colorectal Cancer Progression

A study demonstrated that IDA from Peptostreptococcus anaerobius enhances tumor growth in colorectal cancer models. The enrichment of this bacterium in patients with colorectal cancer suggests a link between gut microbiota composition and cancer progression .

Case Study 2: Inflammatory Bowel Disease

Research has shown that patients with IBD exhibit reduced levels of tryptophan metabolites, including IAA. This reduction correlates with altered gut microbiota, indicating that stimulating IAA production could have therapeutic benefits for managing IBD symptoms .

Summary of Findings

The biological activity of this compound encompasses a wide range of effects on human health, particularly through its interactions with gut microbiota and its potential role in cancer biology. The following table summarizes key findings from various studies:

Study Focus	Key Findings
Antimicrobial Activity	Inhibits growth of Neurospora crassa
Gut Health	Enhances intestinal barrier function; reduces inflammation
Cancer Research	Promotes colorectal cancer via ferroptosis inhibition
Metabolite Production	Influenced by gut microbiota composition

Q & A

Basic Research Questions

Q. How is 3-Indoleacrylic acid synthesized and characterized in laboratory settings?

• Methodological Answer : this compound is synthesized via microbial metabolism, primarily from Streptomyces species, as a tryptophan derivative. For laboratory synthesis, Strecker synthesis or enzymatic pathways can be employed. Characterization involves:

• HPLC with UV detection (λ = 280 nm) to confirm purity .
• NMR spectroscopy (1H and 13C) to resolve structural features, such as the indole ring and acrylic acid moiety .
• Mass spectrometry (ESI-MS) to verify molecular weight (187.1947 g/mol) .
• Cross-reference spectral data with databases like NIST Chemistry WebBook for validation .

Q. What analytical methods ensure purity and structural confirmation of this compound?

• Methodological Answer :

• High-Performance Liquid Chromatography (HPLC) : Use a C18 column with a mobile phase of acetonitrile/water (pH 2.5 adjusted with formic acid) to assess purity (>98%) .
• Nuclear Magnetic Resonance (NMR) : Assign peaks for the indole NH (δ ~11 ppm) and acrylic acid protons (δ ~6.5–7.5 ppm) .
• Melting Point Analysis : Confirm consistency with literature values (~321°C, rough estimate) .
• Solubility Tests : Validate water solubility (≥50 mg/mL) for biological assays .

Q. What are the solubility and stability considerations for in vitro studies?

• Methodological Answer :

• Solubility : Dissolve in water or acetone (50 mg/mL) for cell culture studies .
• Storage : Store at room temperature in airtight, light-protected containers to prevent degradation .
• Stability Monitoring : Use UV-Vis spectroscopy to detect absorbance shifts (indicative of decomposition) over time .

Advanced Research Questions

Q. How does this compound modulate intestinal epithelial barrier function?

• Methodological Answer :

• In Vitro Models : Use Caco-2 cell monolayers to measure transepithelial electrical resistance (TEER) and assess barrier integrity .
• Cytokine Profiling : Quantify pro-inflammatory cytokines (e.g., IL-6, TNF-α) via ELISA to evaluate anti-inflammatory effects .
• Mechanistic Studies : Perform Western blotting for tight junction proteins (e.g., ZO-1, occludin) to confirm enhanced barrier function .

Q. How to resolve contradictions in reported anti-inflammatory effects across studies?

• Methodological Answer :

• Dose-Response Curves : Test a range of concentrations (e.g., 1–100 μM) in immune cells (e.g., macrophages) to identify optimal efficacy .
• Cell-Type Specificity : Compare results across primary immune cells (e.g., PBMCs) and immortalized lines (e.g., THP-1) .
• Pathway Inhibition : Use NF-κB inhibitors (e.g., BAY 11-7082) to validate if effects are pathway-dependent .

Q. What experimental models are used to study its antialgal activity?

• Methodological Answer :

• Algal Cultures : Grow Prorocentrum donghaiense in f/2 medium and expose to this compound (10–50 μM) .
• Growth Inhibition Metrics : Measure chlorophyll-a content via fluorescence and cell density using hemocytometry .
• Oxidative Stress Assays : Quantify ROS production with DCFH-DA staining to assess algal stress responses .

Q. How to elucidate its interaction with NF-κB signaling in inflammation?

• Methodological Answer :

• Western Blotting : Track NF-κB nuclear translocation in LPS-stimulated macrophages .
• Electrophoretic Mobility Shift Assay (EMSA) : Confirm DNA-binding activity of NF-κB .
• siRNA Knockdown : Silence NF-κB subunits (e.g., p65) to determine dependency of anti-inflammatory effects .

Q. How to validate its role as a microbial metabolite in complex biological systems?

• Methodological Answer :

• Metabolomic Profiling : Use LC-MS/MS to detect this compound in Streptomyces culture supernatants .
• Gene Knockout Strains : Delete putative biosynthetic genes (e.g., iaaH) and compare metabolite production .
• Host-Microbe Co-Cultures : Test intestinal barrier enhancement in gut-on-a-chip models with microbial consortia .